Cas no 2228422-95-3 (1-(2-azidoethyl)-4-(propan-2-yloxy)benzene)

• Product Name: 1-(2-azidoethyl)-4-(propan-2-yloxy)benzene
• CAS No: 2228422-95-3
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6233478
• PubChem ID: 151808396
• Update Time: 2025-06-20

1-(2-azidoethyl)-4-(propan-2-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-4-(propan-2-yloxy)benzene
• 2228422-95-3
• EN300-1790644

• Inchi： 1S/C11H15N3O/c1-9(2)15-11-5-3-10(4-6-11)7-8-13-14-12/h3-6,9H,7-8H2,1-2H3
• InChI Key： SABZAWMFHYDEKQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CCN=[N+]=[N-])C(C)C

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-(2-azidoethyl)-4-(propan-2-yloxy)benzene

Introduction to 1-(2-azidoethyl)-4-(propan-2-yloxy)benzene (CAS No. 2228422-95-3)

1-(2-azidoethyl)-4-(propan-2-yloxy)benzene, identified by its CAS number 2228422-95-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural features and potential applications. This compound belongs to the class of benzene derivatives, incorporating both azido and alkoxy functional groups, which endow it with distinct chemical reactivity and biological properties. The presence of the azido moiety at the 2-position and the propan-2-yloxy group at the 4-position introduces specific interactions with biological targets, making it a valuable scaffold for drug discovery and synthetic chemistry.

The structural configuration of this compound facilitates various chemical transformations, enabling researchers to explore its utility in synthesizing novel molecules. The azido group is particularly noteworthy, as it serves as a versatile handle for further functionalization through reactions such as azide-alkyne cycloaddition (CuAAC), a cornerstone of modern synthetic biology and medicinal chemistry. This reaction allows for the rapid construction of biaryl structures, which are prevalent in many bioactive compounds. Additionally, the propan-2-yloxy substituent introduces a hydrophobic alkyl chain that can modulate solubility and binding affinity, making it an attractive feature for designing pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of benzene derivatives with azido and alkoxy functionalities. Studies have demonstrated that such compounds can exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, derivatives of this class have been investigated for their role in modulating kinases, which are key targets in oncology research. The synthetic accessibility of 1-(2-azidoethyl)-4-(propan-2-yloxy)benzene makes it an appealing starting point for generating libraries of analogs to screen for novel bioactivities.

One of the most compelling aspects of this compound is its role in click chemistry applications. The azido group at the 2-position can undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) with terminal alkynes, allowing for the facile construction of complex molecular architectures. This methodology has been widely adopted in drug discovery due to its high efficiency and mild reaction conditions. Furthermore, the propan-2-yloxy group can be further modified through nucleophilic substitution or other transformations, providing additional degrees of freedom in molecular design. Such flexibility makes this compound a valuable tool for medicinal chemists seeking to develop innovative therapeutic agents.

Recent advancements in computational chemistry have also highlighted the importance of structure-based drug design using molecules like 1-(2-azidoethyl)-4-(propan-2-yloxy)benzene. Molecular docking studies have revealed that this compound can interact with specific binding pockets on target proteins, suggesting its potential as a lead compound for drug development. The combination of computational predictions with experimental validation has accelerated the discovery process significantly. Researchers have leveraged these insights to optimize the compound’s pharmacokinetic properties, enhancing its suitability for clinical applications.

The synthetic pathways to obtain 1-(2-azidoethyl)-4-(propan-2-yloxy)benzene involve multi-step organic synthesis, typically starting from commercially available precursors such as 4-hydroxybenzaldehyde or 4-methoxybenzaldehyde. The introduction of the azido group requires careful handling due to its sensitivity to reducing agents or acids, but modern synthetic protocols have refined these conditions to ensure high yields and purity. The subsequent alkylation step introduces the propan-2-yloxy moiety, which can be achieved through nucleophilic aromatic substitution or other coupling reactions depending on the synthetic strategy employed.

In conclusion, 1-(2-azidoethyl)-4-(propan-2-yloxy)benzene (CAS No. 2228422-95-3) represents a promising candidate for further exploration in medicinal chemistry and chemical biology. Its unique structural features, combined with its reactivity in click chemistry applications, make it a versatile building block for developing novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.